2-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H21N3O3S/c1-30-23-10-6-5-9-20(23)25(29)26-24-21-15-32-16-22(21)27-28(24)17-11-13-19(14-12-17)31-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3,(H,26,29)
• InChI Key: VJBLVQBSNTXVNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C25H21N3O3S
• Molecular Weight: 443.5 g/mol
• CAS No.: 361172-01-2

Description

2-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a synthetic compound that has been of great interest to the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antioxidant Additives for Lubricating Oils

A study explored the synthesis of various compounds, including pyrazolo derivatives, for use as antioxidant additives in lubricating oils. This research demonstrates the potential of similar compounds in enhancing the oxidative stability of lubricants, contributing to improved performance and longevity of mechanical systems (Amer et al., 2011).

Antimicrobial and Anticancer Agents

Research has been conducted on the synthesis and biological activity of various derivatives, including pyrazolo[3,4-c]pyrazol compounds. These studies reveal their potential as antimicrobial and anticancer agents, indicating their significance in the development of new therapeutic drugs (Badne et al., 2011), (Hassan et al., 2014).

Tubulin Polymerization Inhibition

A study on indenopyrazoles, closely related to the chemical structure , identified compounds with significant antiproliferative activity against human cancer cells. This activity is attributed to the inhibition of tubulin polymerization, a crucial process in cell division, highlighting potential applications in cancer therapy (Minegishi et al., 2015).

Synthesis of Fluorinated Heterocyclic Compounds

Another study utilized methoxyacrylic acid derivatives, similar to the compound , for synthesizing various fluorine-bearing heterocyclic compounds. This research contributes to the field of medicinal chemistry by providing new routes to synthesize fluorinated compounds, which are important in drug design due to their unique properties (Shi et al., 1996).

Synthesis of New Ligands for Metal Complexes

A study investigated the synthesis of new ligands, including pyrazolyl–phenol compounds, for forming complexes with metals like ruthenium and chromium. These complexes have applications in various fields, including catalysis, material science, and pharmaceuticals (Frey et al., 2001).

Blue Emitting Fluorophores

Research on the synthesis of novel fluorescent triazole derivatives, including structures similar to 2-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide, was conducted to develop blue emitting fluorophores. These compounds have potential applications in bioimaging and as probes in biological systems (Padalkar et al., 2015).

Crystal Structure Studies for Drug Design

A study focused on the crystal structure of benzamide-based compounds, shedding light on their potential as drug candidates. Understanding the crystal structure is crucial for drug design, as it helps in predicting the pharmacokinetic properties of the compounds (Kranjc et al., 2011).